Cas no 147028-51-1 (Butanoic acid, 4-cyano-3-hydroxy-, (3S)-)

• Product Name: Butanoic acid, 4-cyano-3-hydroxy-, (3S)-
• CAS No: 147028-51-1
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 1318198
• Update Time: 2024-08-18

Butanoic acid, 4-cyano-3-hydroxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-cyano-3-hydroxy-, (3S)-
• 4-cyano-3-hydroxybutanoic acid

• Inchi： 1S/C5H7NO3/c6-2-1-4(7)3-5(8)9/h4,7H,1,3H2,(H,8,9)/t4-/m0/s1
• InChI Key： ADZQCEUEGXRCJY-BYPYZUCNSA-N
• SMILES： C(O)(=O)C[C@@H](O)CC#N

Computed Properties

• Exact Mass: 129.04261

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 420.5±35.0 °C(Predicted)
• PSA: 81.32
• pka: 4.05±0.10(Predicted)